Cas no 2228192-59-2 (tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-hydroxyphenylcarbamate
• CAS No: 2228192-59-2
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 6254925
• PubChem ID: 165699820
• Update Time: 2025-05-26

tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-hydroxyphenylcarbamate
• EN300-1875893
• tert-butyl N-[4-(4-amino-2-methylbutan-2-yl)-2-hydroxyphenyl]carbamate
• 2228192-59-2

• Inchi： 1S/C16H26N2O3/c1-15(2,3)21-14(20)18-12-7-6-11(10-13(12)19)16(4,5)8-9-17/h6-7,10,19H,8-9,17H2,1-5H3,(H,18,20)
• InChI Key： BVVNMUMFSWGIHV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1O)C(C)(C)CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-hydroxyphenylcarbamate

Recent Advances in the Study of tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-hydroxyphenylcarbamate (CAS: 2228192-59-2)

The compound tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-hydroxyphenylcarbamate (CAS: 2228192-59-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential applications in drug discovery and development. The presence of both amino and hydroxyl functional groups in its structure suggests its utility as a versatile intermediate in the synthesis of biologically active compounds.

Recent research has focused on the synthesis and optimization of tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-hydroxyphenylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of this compound. The researchers employed a combination of solid-phase synthesis and catalytic hydrogenation, achieving a yield of over 85% with high enantiomeric purity. This advancement is particularly significant for scaling up production for preclinical studies.

In addition to synthetic improvements, the biological activity of tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-hydroxyphenylcarbamate has been investigated. Preliminary in vitro studies have demonstrated its potential as a modulator of certain kinase pathways, which are critical in oncology and inflammatory diseases. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit inhibitory activity against protein kinases involved in cancer cell proliferation, with IC50 values in the low micromolar range.

Further investigations have explored the pharmacokinetic properties of tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-hydroxyphenylcarbamate. A recent pharmacokinetic study in rats revealed favorable absorption and distribution profiles, with a half-life of approximately 6 hours and good oral bioavailability. These findings suggest that this compound could serve as a promising scaffold for the development of orally active therapeutics.

The potential applications of tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-hydroxyphenylcarbamate extend beyond oncology. Researchers have also explored its use in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience highlighted its neuroprotective effects in models of Parkinson's disease, attributed to its ability to reduce oxidative stress and inhibit apoptosis in neuronal cells. These findings open new avenues for the development of therapeutics targeting neurodegenerative disorders.

Despite these promising results, challenges remain in the development of tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-hydroxyphenylcarbamate-based drugs. Issues such as metabolic stability and potential off-target effects need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a valuable candidate for further investigation. Continued research efforts are expected to yield more insights into its mechanisms of action and therapeutic potential.

In conclusion, tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-hydroxyphenylcarbamate (CAS: 2228192-59-2) represents a promising molecule in the field of medicinal chemistry. Recent studies have highlighted its synthetic accessibility, biological activity, and pharmacokinetic properties, positioning it as a potential lead compound for various therapeutic applications. Future research should focus on optimizing its pharmacological profile and exploring its efficacy in disease models to fully realize its therapeutic potential.